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Compound of Interest

Compound Name: TG-100435

Cat. No.: B1150180 Get Quote

Essential Safety and Handling Guide for TG-
100435
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of TG-100435, a multi-targeted protein tyrosine kinase inhibitor. The following

procedural guidance is intended to ensure the safe handling, storage, and disposal of this

compound in a laboratory setting.

Compound Information
TG-100435, with the chemical name [7-(2,6-dichloro-phenyl)-5-methyl-benzo[1][2][3]triazin-3-

yl]-[4-(2-pyrrolidin-1-yl-ethoxy)-phenyl]-amine, is a potent inhibitor of several tyrosine kinases,

including Src, Lyn, Abl, Yes, Lck, and EphB4.[4] It is orally active and undergoes metabolism to

a more potent N-oxide metabolite, TG100855.[4] Due to its potent biological activity, TG-
100435 should be handled with care, assuming it is a potentially hazardous substance.

Quantitative Data
While a specific Safety Data Sheet (SDS) with comprehensive quantitative data for TG-100435
is not publicly available, the following table summarizes key known information.
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Property Value Source

Target Kinases (Inhibition

Constant, Ki)

Src, Lyn, Abl, Yes, Lck, EphB4

(13-64 nM)
[4]

Metabolism

Predominantly converted to

the more potent N-oxide

metabolite, TG100855.

[4]

Note: In the absence of a specific SDS, researchers should treat TG-100435 as a compound

with unknown toxicological properties and handle it with the highest degree of caution.

Personal Protective Equipment (PPE)
Given the potent nature of TG-100435 as a tyrosine kinase inhibitor, a comprehensive

approach to personal protection is mandatory.

PPE Category Recommended Equipment

Eye/Face Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection A lab coat or disposable gown.

Respiratory Protection

A NIOSH-approved respirator is recommended,

especially when handling the compound in

powder form or when there is a risk of

aerosolization.

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of the compound.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.
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Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Use dedicated equipment (spatulas, weighing paper, etc.) for handling the compound.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and dark place.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
All waste materials contaminated with TG-100435 must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.

Operational Plan:

Segregation: Segregate all TG-100435 waste from other laboratory waste. This includes

contaminated PPE, weighing paper, pipette tips, and any unused compound.

Containment: Place all solid waste into a clearly labeled, sealed, and puncture-resistant

container. Liquid waste should be collected in a compatible, sealed container.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

name "TG-100435."

Disposal: Arrange for pick-up and disposal by a certified hazardous waste management

company. Do not dispose of TG-100435 down the drain or in regular trash.

Experimental Workflow
The following diagram outlines the standard operational workflow for handling TG-100435 in a

research setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1150180?utm_src=pdf-body
https://www.benchchem.com/product/b1150180?utm_src=pdf-body
https://www.benchchem.com/product/b1150180?utm_src=pdf-body
https://www.benchchem.com/product/b1150180?utm_src=pdf-body
https://www.benchchem.com/product/b1150180?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Inventory
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Decontamination of Equipment and Work Surfaces

Segregation and Collection of Hazardous Waste

Disposal by Certified Hazardous Waste Vendor
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Caption: Experimental workflow for handling TG-100435.

Signaling Pathways
TG-100435 is known to inhibit Src and EphB4 kinases. The diagrams below illustrate the

general signaling pathways associated with these kinases.

Src Kinase Signaling Pathway
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Caption: Simplified Src kinase signaling pathway and inhibition by TG-100435.
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Caption: Simplified EphB4 signaling pathway and inhibition by TG-100435.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1150180?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

